Cas no 1314735-95-9 (2-(4-chloro-2-methylphenyl)propan-2-amine)

• Product Name: 2-(4-chloro-2-methylphenyl)propan-2-amine
• CAS No: 1314735-95-9
• MF: C₁₀H₁₄ClN
• MW: 183.68
• MDL: MFCD19696461
• CID: 5012540
• PubChem ID: 82280968
• Update Time: 2025-05-24

2-(4-chloro-2-methylphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-2-methylphenyl)propan-2-amine hydrochloride
• 2-(4-chloro-2-methylphenyl)propan-2-amine
• 1314735-95-9
• SCHEMBL16579367
• EN300-1983899

• MDL： MFCD19696461
• Inchi： InChI=1S/C10H14ClN/c1-7-6-8(11)4-5-9(7)10(2,3)12/h4-6H,12H2,1-3H3
• InChI Key： IFRZXVOERFRUEV-UHFFFAOYSA-N
• SMILES： CC1=C(C=CC(=C1)Cl)C(C)(C)N

Computed Properties

• Exact Mass: 183.0814771g/mol
• Monoisotopic Mass: 183.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(4-chloro-2-methylphenyl)propan-2-amine

Introduction to 2-(4-chloro-2-methylphenyl)propan-2-amine (CAS No. 1314735-95-9)

2-(4-chloro-2-methylphenyl)propan-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1314735-95-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a unique structural arrangement of a propylamine side chain attached to a chloro-substituted methylphenyl ring, has garnered attention due to its potential pharmacological properties. The presence of both chloro and methyl groups in the aromatic ring enhances its reactivity and interaction with biological targets, making it a valuable scaffold for drug discovery.

The structural motif of 2-(4-chloro-2-methylphenyl)propan-2-amine is reminiscent of many bioactive molecules that have been explored in the development of central nervous system (CNS) therapeutics. The chloro group, in particular, is often employed in medicinal chemistry to modulate binding affinity and metabolic stability, while the methyl group can influence electronic properties and solubility. These features make this compound a promising candidate for further investigation in the quest for novel therapeutic agents.

In recent years, there has been a surge in research focusing on small molecules that can modulate neurotransmitter systems. 2-(4-chloro-2-methylphenyl)propan-2-amine has been hypothesized to interact with various receptors and enzymes involved in neuronal signaling. Preliminary studies suggest that it may exhibit properties akin to monoamine oxidase (MAO) inhibitors or serotonergic agents, which are known for their therapeutic effects in conditions such as depression and neurodegenerative disorders. However, these hypotheses require rigorous validation through in vitro and in vivo experiments.

The synthesis of 2-(4-chloro-2-methylphenyl)propan-2-amine involves multi-step organic reactions that require precise control over reaction conditions. The chlorination step is particularly critical, as it determines the electronic properties of the aromatic ring. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been explored to enhance yield and purity. These techniques are essential for producing sufficient quantities of the compound for subsequent pharmacological testing.

One of the most compelling aspects of 2-(4-chloro-2-methylphenyl)propan-2-amine is its potential as a lead compound for structure-based drug design. High-throughput screening (HTS) and computational modeling have become indispensable tools in modern drug discovery. By leveraging these technologies, researchers can rapidly assess the binding interactions of 2-(4-chloro-2-methylphenyl)propan-2-amine with target proteins, thereby identifying key pharmacophores and optimizing its pharmacological profile.

Recent advancements in biophysical techniques have allowed for a deeper understanding of how small molecules interact with biological macromolecules. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the binding modes of 2-(4-chloro-2-methylphenyl)propan-2-amine with its intended targets. These insights are crucial for designing next-generation analogs with improved efficacy and reduced side effects.

The pharmaceutical industry has long recognized the importance of diversity-oriented synthesis (DOS) in generating novel molecular architectures. 2-(4-chloro-2-methylphenyl)propan-2-amine exemplifies this approach, as its scaffold can be readily modified to explore new chemical space. For instance, replacing the chloro group with other electron-withdrawing or electron-donating substituents could alter its pharmacological activity significantly. Such modifications are often guided by structureactivity relationship (SAR) studies, which provide a systematic framework for optimizing drug candidates.

In conclusion, 2-(4-chloro-2-methylphenyl)propan-2-amine (CAS No. 1314735-95-9) represents a fascinating compound with immense potential in pharmaceutical research. Its unique structural features and hypothesized biological activities make it an attractive candidate for further exploration. As our understanding of molecular interactions continues to evolve, compounds like this will play a pivotal role in shaping the future of drug discovery and development.